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Compound of Interest

Compound Name: PD 169316

Cat. No.: B1684351 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PD 169316 is a potent, selective, and cell-permeable inhibitor of p38 mitogen-activated protein

kinase (MAPK).[1][2] The p38 MAPK signaling pathway is a critical regulator of cellular

responses to a variety of extracellular stimuli, including stress and inflammatory cytokines.[3][4]

[5] This pathway plays a complex and often cell-type-dependent role in apoptosis (programmed

cell death).[6] Dysregulation of the p38 MAPK pathway has been implicated in various

diseases, including cancer, making it an important target for therapeutic intervention.

These application notes provide detailed protocols for assessing the effects of PD 169316 on

cell viability. The included assays are designed to quantify changes in cell health and determine

the cytotoxic or cytostatic potential of the compound.

Mechanism of Action
PD 169316 selectively inhibits the kinase activity of p38 MAPK, thereby blocking the

phosphorylation of its downstream substrates.[2] The p38 MAPK pathway is a component of a

larger signaling cascade that includes MAP kinase kinase kinases (MAP3Ks) and MAP kinase

kinases (MAP2Ks).[7] Upon activation by cellular stressors or inflammatory signals, this

cascade leads to the activation of p38 MAPK, which in turn can phosphorylate a variety of

proteins, including transcription factors and other kinases. These downstream effectors

regulate processes such as inflammation, cell cycle progression, and apoptosis.[3][4] The role
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of p38 MAPK in apoptosis is multifaceted; it can promote either cell survival or cell death

depending on the cellular context and the nature of the stimulus.[6] By inhibiting p38 MAPK,

PD 169316 allows researchers to investigate the specific role of this pathway in their model

system.

Data Presentation
The following table summarizes key quantitative data for PD 169316 from published studies.

Parameter Value Cell Line/System Reference

IC50 89 nM Cell-free assay [1][2]

Effective

Concentration
0.5 µM KBU cells [1]

Effective

Concentration
10 µM

PC12 cells, CaOV3

cells
[2]

Ineffective

Concentration
0.2 µM KBU cells [1]

Mandatory Visualization
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Caption: p38 MAPK signaling pathway and the inhibitory action of PD 169316.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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